5-[4-(1-ethoxyethyl)phenyl]nicotinamide

• IUPAC Name: 5-[4-(1-ethoxyethyl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H18N2O2/c1-3-20-11(2)12-4-6-13(7-5-12)14-8-15(16(17)19)10-18-9-14/h4-11H,3H2,1-2H3,(H2,17,19)
• InChI Key: QGVJAJIJDXQEEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)C1=CC=C(C=C1)C2=CC(=CN=C2)C(=O)N
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

5-[4-(1-Ethoxyethyl)phenyl]nicotinamide is a nicotinamide derivative featuring a phenyl ring substituted at the para-position with a 1-ethoxyethyl group, attached to the 5-position of the nicotinamide core. The 1-ethoxyethyl group introduces steric bulk and lipophilicity, which may influence bioavailability and target binding compared to other substituents.

Comparison with Similar Compounds

Data Table: Structural and Functional Comparison

Compound	Key Substituents/Features	Biological Notes	Reference
5-[4-(1-Ethoxyethyl)phenyl]nicotinamide	5-phenyl with 1-ethoxyethyl	Hypothetical metabolic stability	—
S-Substituted 6-mercapto-nicotinamides	6-SH, N-(4-fluorophenyl)	Synthetic via EEDQ coupling
ALW-II-41-27	4-Ethylpiperazinyl, CF₃, thiophene	High purity (≥98% HPLC)
[1,3]-Oxazine-nicotinamides	Oxazine core, trimethoxy/nitro-phenyl	Anti-inflammatory, antioxidant

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 5-[4-(1-ethoxyethyl)phenyl]nicotinamide, and how can purity be validated?

• Methodological Answer : Synthesis typically involves multi-step organic reactions, including coupling of the nicotinamide core with substituted phenyl groups. A common approach is to use palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) to attach the 4-(1-ethoxyethyl)phenyl moiety. Post-synthesis, purity is validated via High-Performance Liquid Chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. For novel derivatives, High-Resolution Mass Spectrometry (HRMS) confirms molecular weight accuracy . Yield optimization may require factorial design experiments to assess variables like reaction temperature, catalyst loading, and solvent polarity .

Q. How can structural integrity be confirmed for 5-[4-(1-ethoxyethyl)phenyl]nicotinamide?

• Methodological Answer : Structural confirmation relies on spectroscopic techniques:

• 1H/13C NMR : Identifies proton and carbon environments, verifying the ethoxyethyl group and nicotinamide backbone.
• FT-IR Spectroscopy : Confirms functional groups (e.g., amide C=O stretch at ~1650 cm⁻¹).
• X-ray Crystallography (if crystalline): Provides atomic-level resolution of the molecular structure. Comparative analysis with structurally similar compounds (e.g., nicotinamide derivatives with ethoxy substitutions) can validate assignments .

Q. What preliminary assays are recommended to assess biological activity?

• Methodological Answer : Initial screening should include:

• Enzyme Inhibition Assays : Test interactions with target enzymes (e.g., kinases, acetylcholinesterase) using fluorometric or colorimetric substrates.
• Cellular Viability Assays (e.g., MTT): Evaluate cytotoxicity in relevant cell lines.
• Binding Studies : Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) to quantify binding affinity with proteins/DNA. Dose-response curves and IC50 calculations are critical for establishing potency .

Advanced Research Questions

Q. How can computational modeling optimize the design of 5-[4-(1-ethoxyethyl)phenyl]nicotinamide derivatives?

• Methodological Answer : Molecular docking (e.g., AutoDock Vina) predicts binding modes with biological targets, guiding structural modifications. Density Functional Theory (DFT) calculations assess electronic properties (e.g., HOMO-LUMO gaps) to predict reactivity. Machine learning models trained on analogous nicotinamide datasets can prioritize synthetic targets with desired bioactivity .

Q. What strategies resolve contradictions in pharmacokinetic data across studies?

• Methodological Answer : Contradictions may arise from variability in experimental conditions (e.g., solvent polarity in solubility tests). Systematic meta-analysis should:

• Compare protocols (e.g., pH, temperature) and adjust for confounding factors.
• Use in silico tools (e.g., GastroPlus) to simulate absorption/distribution under standardized parameters.
• Validate findings via orthogonal methods (e.g., parallel artificial membrane permeability assay vs. Caco-2 cell models) .

Q. How can reaction pathways be optimized for scalable synthesis while minimizing byproducts?

• Methodological Answer : Apply Design of Experiments (DoE) to identify critical parameters. For example, a 2^k factorial design evaluates the impact of catalyst type, solvent, and reaction time on yield and impurity profiles. Continuous flow chemistry may enhance reproducibility and scalability. Real-time monitoring via Raman spectroscopy enables dynamic adjustments to suppress byproduct formation .

Q. What advanced techniques characterize surface interactions of 5-[4-(1-ethoxyethyl)phenyl]nicotinamide in material science applications?

• Methodological Answer : Microspectroscopic imaging (e.g., Time-of-Flight Secondary Ion Mass Spectrometry, ToF-SIMS) maps surface adsorption and degradation products. X-ray Photoelectron Spectroscopy (XPS) quantifies elemental composition and oxidation states at interfaces. Comparative studies with structurally related compounds (e.g., fluorophenoxy-substituted nicotinamides) reveal structure-property relationships .